Cas no 2228253-49-2 (tert-butyl N-3-amino-2-methyl-2-(1,2-oxazol-3-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-methyl-2-(1,2-oxazol-3-yl)propylcarbamate
• CAS No: 2228253-49-2
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 6000654
• PubChem ID: 165659458
• Update Time: 2025-05-22

tert-butyl N-3-amino-2-methyl-2-(1,2-oxazol-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-methyl-2-(1,2-oxazol-3-yl)propylcarbamate
• 2228253-49-2
• EN300-1891421
• tert-butyl N-[3-amino-2-methyl-2-(1,2-oxazol-3-yl)propyl]carbamate

• Inchi： 1S/C12H21N3O3/c1-11(2,3)18-10(16)14-8-12(4,7-13)9-5-6-17-15-9/h5-6H,7-8,13H2,1-4H3,(H,14,16)
• InChI Key： AOAQUNCLUHTHLT-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=CON=1)(C)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.15829154g/mol
• Monoisotopic Mass: 255.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 90.4Ų

Additional information on tert-butyl N-3-amino-2-methyl-2-(1,2-oxazol-3-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-2-methyl-2-(1,2-oxazol-3-yl)propylcarbamate (CAS No. 2228253-49-2)

tert-butyl N-3-amino-2-methyl-2-(1,2-oxazol-3-yl)propylcarbamate (CAS No. 2228253-49-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This carbamate derivative is characterized by its unique molecular structure, featuring a 1,2-oxazole ring and a tert-butyl protecting group. Its versatility in synthetic chemistry makes it a valuable intermediate for the development of novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a building block for small-molecule inhibitors and peptide mimetics.

The compound's CAS number 2228253-49-2 is frequently searched in scientific databases, reflecting its relevance in modern medicinal chemistry. Recent trends indicate growing interest in heterocyclic compounds like this one, as they often exhibit enhanced binding affinity and metabolic stability. The presence of the 1,2-oxazol-3-yl moiety is particularly noteworthy, as this heterocycle is known to participate in key interactions with biological targets. Additionally, the tert-butyl carbamate group provides stability under various reaction conditions, making it a preferred choice for multi-step syntheses.

In the context of green chemistry, tert-butyl N-3-amino-2-methyl-2-(1,2-oxazol-3-yl)propylcarbamate has been explored for its potential in sustainable synthesis routes. With increasing demand for eco-friendly reagents, this compound's compatibility with catalytic methods and solvent-free reactions aligns well with industry priorities. Its molecular weight and lipophilicity also make it suitable for structure-activity relationship (SAR) studies, a hot topic in computational drug design circles.

From a technical standpoint, the compound's chiral center at the 2-methyl position opens doors for enantioselective synthesis applications. This aspect is crucial for developing single-enantiomer drugs, a major focus area in FDA approvals. The amino functionality further enhances its utility as a conjugation site for various bioconjugation techniques, which are widely used in proteomics and diagnostic probe development.

Storage and handling of CAS 2228253-49-2 require standard laboratory precautions. While not classified as hazardous, its amino-carbamate structure suggests sensitivity to moisture and strong acids/bases. This characteristic is actually beneficial for controlled release applications in drug formulations, another trending research area. The compound's logP value and hydrogen bond donor/acceptor count make it particularly interesting for blood-brain barrier penetration studies.

Recent patent literature reveals innovative uses of tert-butyl N-3-amino-2-methyl-2-(1,2-oxazol-3-yl)propylcarbamate in kinase inhibitor development, especially for oncological targets. The oxazole ring appears to contribute significantly to ATP-binding site interactions, explaining its popularity in cancer drug discovery programs. Furthermore, its modular structure allows for straightforward structure optimization - a key requirement in today's high-throughput screening environments.

Analytical characterization of this compound typically involves HPLC purity assessment and mass spectrometry confirmation. The tert-butyl group produces distinctive fragmentation patterns in MS spectra, aiding in structural verification. These analytical aspects are crucial for quality control in GMP-compliant manufacturing, a growing concern in the pharmaceutical outsourcing market.

In conclusion, tert-butyl N-3-amino-2-methyl-2-(1,2-oxazol-3-yl)propylcarbamate (CAS No. 2228253-49-2) represents a sophisticated chemical tool with multifaceted applications. Its structural features align perfectly with current demands in rational drug design, green synthesis, and targeted therapeutics. As research continues to uncover new biological activities for oxazole-containing compounds, the importance of this specific carbamate derivative is likely to grow across multiple scientific disciplines.